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Compound of Interest

Compound Name: Fluo-3

Cat. No.: B043766 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when working with fluorescent indicators like Fluo-3. Adherence to

proper handling and disposal protocols is critical for both personal safety and the integrity of

experimental outcomes. This guide provides essential, immediate safety and logistical

information for the use of Fluo-3, with a focus on its common cell-permeant form, Fluo-3 AM.

Personal Protective Equipment (PPE): Your First Line of
Defense
When handling Fluo-3, particularly in its solid form or as a concentrated stock solution in

DMSO, a comprehensive approach to personal protection is necessary. The minimum required

PPE should always be worn to prevent skin and eye contact, as well as inhalation.

Core PPE Requirements:

Eye and Face Protection: At a minimum, safety glasses with side shields are required.[1][2]

When there is a risk of splashing, chemical safety goggles are mandatory.[2][3] For

procedures with a significant splash or explosion hazard, a face shield should be used in

conjunction with goggles.[2][3]

Hand Protection: Disposable nitrile gloves are the standard for incidental contact.[1] It is

recommended to use double gloves, especially when handling concentrated solutions.[3][4]

Gloves should be changed immediately if they become contaminated, and hands should be

washed thoroughly after removal.[1]
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Body Protection: A lab coat or gown is essential to protect against contamination of personal

clothing.[1][2][4] Lab coats should be kept fastened and should not be worn outside of the

laboratory area.[2][4]

Footwear: Closed-toed and closed-heeled shoes are required in all laboratory settings to

protect against spills and falling objects.[2]

Quantitative Data Summary for Fluo-3
The following table summarizes key quantitative data for Fluo-3 and its acetoxymethyl (AM)

ester, providing a quick reference for experimental planning.

Property
Fluo-3 (after
hydrolysis)

Fluo-3, AM Source(s)

Molecular Formula C₃₆H₃₀Cl₂N₂O₁₃ C₅₁H₅₀Cl₂N₂O₂₃ [5]

Molecular Weight Not applicable 1129.85 g/mol [6][7][8]

Excitation Maximum

(Ex)
506 nm Not applicable [6][8]

Emission Maximum

(Em)
526 nm Not applicable [6][8]

Calcium Dissociation

Constant (Kd)
~390-450 nM Not applicable [6][9]

Solubility Water-soluble
Soluble in anhydrous

DMSO
[6][10]

Storage Conditions Not applicable

-20°C, desiccated,

and protected from

light

[6][7][11]

Operational Plan: From Receipt to Disposal
A systematic approach to handling Fluo-3 ensures safety and reproducibility. The following

workflow outlines the key steps from receiving the compound to its final disposal.
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Fluo-3 Handling and Disposal Workflow

Preparation

Experimentation

Disposal

Receipt and Storage
(-20°C, Desiccated, Protected from Light)

Don Personal Protective Equipment (PPE)

Prepare Stock Solution
(Anhydrous DMSO, 1-5 mM)

Prepare Working Solution
(Dilute stock to 1-5 µM in buffer)

Cell Loading
(Incubate cells with working solution)

Wash and Measurement
(Remove excess dye and measure fluorescence)

Segregate Waste
(Solid vs. Liquid)

Liquid Waste Disposal
(Collect in labeled, sealed container)

Solid Waste Disposal
(Contaminated tips, tubes, etc. in labeled container)

Dispose as Hazardous Chemical Waste
(Follow institutional guidelines)
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Fluo-3 Handling and Disposal Workflow
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Experimental Protocol: Preparation of Fluo-3 AM Stock
and Working Solutions
This protocol provides a general guideline for preparing Fluo-3 AM for cell loading experiments.

Optimization may be required for specific cell types and experimental conditions.

Materials:

Fluo-3, AM (solid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Buffered physiological medium (e.g., Hanks' Balanced Salt Solution - HBSS)

Pluronic® F-127 (optional, for aiding dispersion)

Procedure:

Prepare Stock Solution (1-5 mM):

Bring the vial of Fluo-3, AM and anhydrous DMSO to room temperature before opening to

prevent moisture condensation.[6]

Under a chemical fume hood, dissolve the solid Fluo-3, AM in anhydrous DMSO to a final

concentration of 1-5 mM.[7][12] Mix well to ensure complete dissolution.

Store the stock solution in small aliquots at -20°C, protected from light and moisture.[6][10]

Prepare Working Solution (1-5 µM):

Dilute the Fluo-3, AM stock solution into the desired buffered physiological medium to a

final concentration of 1-5 µM.[7]

Optional: To aid in the dispersion of the nonpolar Fluo-3, AM in the aqueous loading

medium, Pluronic® F-127 can be used.[13] This can be achieved by mixing the Fluo-3,

AM stock solution with an equal volume of 20% (w/v) Pluronic® F-127 in DMSO before

diluting into the loading medium.[7]
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Disposal Plan: Managing Fluo-3 Waste
Proper disposal of Fluo-3 and associated materials is crucial to prevent environmental

contamination and ensure laboratory safety. All Fluo-3 waste should be treated as hazardous

chemical waste.

Waste Segregation and Collection:

Liquid Waste:

Collect all aqueous solutions containing Fluo-3 (e.g., leftover working solutions, cell

culture media after loading, and initial rinses of contaminated labware) in a designated,

leak-proof, and clearly labeled hazardous waste container.[14]

The container must be compatible with the chemical constituents and kept sealed when

not in use.[14]

The label should clearly state "Hazardous Waste" and list the chemical contents, including

Fluo-3 and any solvents (e.g., DMSO).[14]

Solid Waste:

Collect all materials contaminated with Fluo-3, such as pipette tips, centrifuge tubes,

gloves, and paper towels, in a designated hazardous waste container lined with a clear

plastic bag.[14]

Do not use biohazard bags for chemical waste.[14]

The container should be kept closed when not in use.[14]

Final Disposal:

All Fluo-3 waste, both liquid and solid, must be disposed of through your institution's

Environmental Health and Safety (EHS) office or equivalent hazardous waste management

program.[14] Follow all institutional and local regulations for hazardous waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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